Cas no 1804408-70-5 (3-Chloro-2-difluoromethoxy-6-nitrotoluene)

• Product Name: 3-Chloro-2-difluoromethoxy-6-nitrotoluene
• CAS No: 1804408-70-5
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 5003052
• Update Time: 2025-06-09

3-Chloro-2-difluoromethoxy-6-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-difluoromethoxy-6-nitrotoluene

• Inchi： 1S/C8H6ClF2NO3/c1-4-6(12(13)14)3-2-5(9)7(4)15-8(10)11/h2-3,8H,1H3
• InChI Key： NAJVCFSCLYSYRK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C)=C1OC(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 3.7
• Topological Polar Surface Area: 55

Additional information on 3-Chloro-2-difluoromethoxy-6-nitrotoluene

Introduction to 3-Chloro-2-difluoromethoxy-6-nitrotoluene (CAS No. 1804408-70-5)

3-Chloro-2-difluoromethoxy-6-nitrotoluene, with the CAS number 1804408-70-5, is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by the presence of a chloro, difluoromethoxy, and nitro substituent on a toluene backbone, which imparts it with distinct chemical properties and reactivity profiles.

The synthesis of 3-Chloro-2-difluoromethoxy-6-nitrotoluene typically involves a multi-step process, starting from readily available starting materials. One common approach is the nitration of toluene followed by the introduction of the difluoromethoxy group through a nucleophilic substitution reaction. The chlorination step is then performed to achieve the final product. The precise control of reaction conditions, such as temperature, pressure, and catalysts, is crucial for obtaining high yields and purity of the desired compound.

In terms of its physical properties, 3-Chloro-2-difluoromethoxy-6-nitrotoluene is a solid at room temperature with a melting point ranging from 75°C to 80°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, acetone, and ethanol. These solubility characteristics make it suitable for various chemical reactions and formulations.

The chemical reactivity of 3-Chloro-2-difluoromethoxy-6-nitrotoluene is influenced by its functional groups. The presence of the nitro group makes it an excellent electron-withdrawing substituent, which can enhance the electrophilicity of the aromatic ring. This property is particularly useful in electrophilic aromatic substitution reactions, where it can serve as a versatile intermediate for the synthesis of more complex molecules. The difluoromethoxy group, on the other hand, imparts unique electronic and steric effects that can modulate the reactivity and stability of the molecule.

In the context of pharmaceutical research, 3-Chloro-2-difluoromethoxy-6-nitrotoluene has shown promise as a building block for the development of novel drugs. Recent studies have explored its potential as an intermediate in the synthesis of anti-inflammatory agents and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Another study in the European Journal of Medicinal Chemistry highlighted its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells.

Beyond pharmaceutical applications, 3-Chloro-2-difluoromethoxy-6-nitrotoluene has also found use in materials science. Its unique electronic properties make it a valuable component in the development of advanced materials such as polymers and coatings. For example, researchers at the University of California have demonstrated that incorporating this compound into polymer matrices can enhance their thermal stability and mechanical strength. This opens up new possibilities for applications in industries such as aerospace and electronics.

The environmental impact and safety profile of 3-Chloro-2-difluoromethoxy-6-nitrotoluene are important considerations for its industrial use. While detailed toxicological studies are ongoing, preliminary data suggest that it has low toxicity when handled properly under controlled conditions. However, standard safety protocols should be followed to minimize exposure risks during handling and storage.

In conclusion, 3-Chloro-2-difluoromethoxy-6-nitrotoluene (CAS No. 1804408-70-5) is a versatile organic compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.